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Specificity of Cochlioquinone A

The table below compares the effects of Cochlioquinone A on DGK, PKC, and other related enzymes based

on experimental data.

Target Enzyme Effect of Cochlioquinone A Key Experimental Findings Kinetic Parameters

| Diacylglycerol Kinase (DGK) | Specific Inhibition | • Competitively inhibits with respect to ATP. • Non-

competitive with respect to diacylglycerol. • Reduces phosphatidic acid levels in T-cell lymphoma. [1] | • Ki

= 3.1 µM • Half-maximal concentration (IC50) for reducing cellular phosphatidic acid: 3 µM. [1] | | Protein

Kinase C (PKC) | No Direct Inhibition | • Does not inhibit PKC activity. • Indirectly augments

phosphorylation of an 80 kDa protein (a known PKC substrate) by increasing its substrate, diacylglycerol.

[1] | Not applicable (no direct effect) | | Other Kinases & Enzymes | No Inhibition | • Epidermal growth

factor receptor-associated protein tyrosine kinase: Not inhibited. • Phospholipase C: Not inhibited. [1] |

Not applicable |
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The foundational study on Cochlioquinone A provides clear methodological insights into how its specificity

was determined.

In Vitro Kinase Assays: The inhibitory activity against diacylglycerol kinase was measured in vitro.
The kinetics of inhibition were analyzed to determine the mode of action (competitive with ATP). [1]

Specificity Screening: The compound was tested against a panel of other enzymes, including
Protein Kinase C, epidermal growth factor receptor-associated protein tyrosine kinase, and

phospholipase C, in separate activity assays to confirm selectivity for DGK. [1]
Cellular Activity Validation: The effect on intact cells (T-cell lymphoma) was assessed by measuring

the reduction in phosphatidic acid levels and the subsequent augmentation of 80 kDa protein
phosphorylation, demonstrating functional consequences of DGK inhibition in a physiological context.

[1]

DAG Signaling Pathway and Cochlioquinone A Action

To understand the mechanism, it's helpful to see where DGK and PKC function in the cellular signaling

pathway. The diagram below illustrates how Cochlioquinone A specifically targets DGK.
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This diagram shows that Cochlioquinone A does not directly inhibit PKC. Instead, by blocking DGK, it

prevents the conversion of DAG to Phosphatidic Acid (PA), leading to a prolonged and elevated DAG signal.

This, in turn, results in enhanced PKC activity and increased phosphorylation of its substrates. [1]

Key Takeaway for Your Guide

For your comparison guide, the critical point is that Cochlioquinone A is a specific inhibitor of

diacylglycerol kinase, not protein kinase C. Its value as a research tool lies in its ability to selectively

perturb DAG levels, thereby indirectly modulating PKC and other DAG-sensitive pathways.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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